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Compound of Interest

Compound Name: Enpp-1-IN-23

Cat. No.: B15577133

This guide provides essential safety and logistical information for the handling and disposal of
Enpp-1-IN-23, a potent ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1)
inhibitor. The information is intended for researchers, scientists, and drug development
professionals. Note that a specific Safety Data Sheet (SDS) for Enpp-1-IN-23 was not located;
therefore, this guidance is based on best practices for handling similar potent small molecule
inhibitors and information available for other ENPP1 inhibitors.

Personal Protective Equipment (PPE)

Given that all chemicals may pose unknown hazards, a cautious approach is recommended.
The following PPE should be worn at all times when handling Enpp-1-IN-23:

PPE Category Recommended Equipment

Eye Protection ANSI-approved safety glasses or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area. A fume hood is
Respiratory recommended for handling the solid compound

and preparing stock solutions.

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

When preparing solutions, it is recommended to do so in a chemical fume hood.

Storage of Stock Solutions: For other ENPP1 inhibitors, typical storage conditions are as
follows and should be adopted for Enpp-1-IN-23 as a best practice:

e Long-term storage: -80°C for up to 6 months to 2 years.[2][3]
e Short-term storage: -20°C for up to 1 month.[2][3]

e |tis advisable to aliquot the stock solution into single-use volumes to prevent degradation
from repeated freeze-thaw cycles.[3][4]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If symptoms

After Inhalation .
persist, consult a doctor.

Take off contaminated clothing immediately.
After Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[1]

Rinse with pure water for at least 15 minutes.

After Eye Contact
Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
After Swallowing Call a doctor or Poison Control Center

immediately.[1]

Disposal Plan

Proper disposal of Enpp-1-IN-23 and its containers is essential to prevent environmental

contamination.

» Disposal of Unused Compound: Collect and arrange for disposal by a licensed professional
waste disposal service. Keep the chemical in suitable, closed containers for disposal.[1]

o Contaminated Materials: Adhered or collected material should be promptly disposed of in

accordance with appropriate local, state, and federal regulations.[1]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains, as discharge into the environment must be avoided.[1]

Experimental Workflow: Safe Handling of Enpp-1-IN-
23

The following diagram outlines the procedural steps for safely handling Enpp-1-IN-23 from
receipt to disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.benchchem.com/product/b15577133?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.targetmol.com/attachment/sds/105617598149820597/TMPK-00852
https://www.benchchem.com/product/b15577133?utm_src=pdf-body
https://www.benchchem.com/product/b15577133?utm_src=pdf-body
https://www.benchchem.com/product/b15577133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation

Geceive Compouna

Store at appropriate
temperature (-20°C or -80°C)
A - ——
Experimentation
Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Thaw at room temperature
Chemical Fume Hood P

' '

Perform Serial Dilutions
in assay buffer

Dissolve in appropriate Add to experiment
solvent (e.g., DMSO) (e.g., 96-well plate)

o
/

Retrieve Aliquot
from storage

Weigh Solid Compound

/

Disposal
y

Aliquot into sinale-use tubes Collect Liquid Waste Collect Solid Waste
q 9 (contains inhibitor) (tips, tubes, plates)

§ ) T

Dispose of all waste
according to institutional
and local regulations

Click to download full resolution via product page

Safe handling workflow for Enpp-1-IN-23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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